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Compound of Interest

Compound Name: JCP174

Cat. No.: B1672823 Get Quote

A Note on JCP174: Extensive research has yielded no publicly available scientific literature,

clinical trial data, or preclinical study details for a compound designated "JCP174." It is highly

probable that this is a typographical error and the intended compound is CBP-174, a drug

candidate whose details are partially available in the public domain. The following information is

based on the available data for CBP-174.

Compound Profile: CBP-174

Parameter Description

Compound Name CBP-174

Mechanism of Action
Highly selective, peripherally acting Histamine

H3 Receptor (H3R) antagonist.[1]

Therapeutic Indication

Pruritus (itch) associated with allergic and

inflammatory skin diseases, such as atopic

dermatitis.[2]

Developer
Formerly Connect Biopharma, under license

from Arena Pharmaceuticals (later Pfizer).[1]

Development Status

As of April 2024, the license agreement for

CBP-174 was terminated, and all preclinical and

discovery programs have been halted.[1]
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Introduction
CBP-174 is a selective, peripherally acting antagonist of the histamine H3 receptor (H3R)

developed for the oral treatment of chronic pruritus. The H3 receptor is a presynaptic

autoreceptor that negatively regulates the release of histamine and other neurotransmitters. By

antagonizing this receptor, CBP-174 is hypothesized to modulate the neural circuits involved in

itch perception. Preclinical studies in mouse models indicated that CBP-174 could reduce

scratching behavior within 30 minutes of administration, suggesting a potential for rapid

symptom relief.

Despite showing promise in early-stage development, including a completed Phase 1 human

trial, the development of CBP-174 was discontinued to allow the developer to reallocate

resources.[1] Therefore, detailed protocols and extensive data from animal studies are not

available in the public domain. The following sections provide a generalized protocol and

workflow based on standard methodologies for evaluating anti-pruritic agents in animal models.

Signaling Pathway of a Histamine H3 Receptor
Antagonist
The diagram below illustrates the general mechanism of action for an H3R antagonist like CBP-

174 in the context of pruritus.
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Caption: Mechanism of an H3R Antagonist in reducing itch signals.

Experimental Protocols
Due to the discontinuation of CBP-174's development, specific protocols from the manufacturer

are not available. The following is a generalized protocol for evaluating an orally administered

anti-pruritic agent in a mouse model of atopic dermatitis, based on standard industry practices.

Objective: To assess the efficacy of a test compound (e.g., CBP-174) in reducing scratching

behavior in a chemically-induced mouse model of pruritus.

Animal Model:

Species: C57BL/6 or BALB/c mice, 8-10 weeks old.

Model Induction: A common method is the repeated application of a hapten, such as

oxazolone or dinitrochlorobenzene (DNCB), to a shaved area on the nape of the neck or the

back to induce a dermatitis-like condition with associated pruritus.

Materials:
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Test compound (CBP-174)

Vehicle control (e.g., 0.5% methylcellulose in water)

Inducing agent (e.g., Oxazolone)

Oral gavage needles

Video recording equipment

Behavioral analysis software

Protocol:

Acclimatization: House animals in a controlled environment (12-hour light/dark cycle,

controlled temperature and humidity) for at least one week prior to the experiment.

Model Induction (Day 0-14):

Sensitization (Day 0): Apply a solution of the inducing agent to the shaved abdomen of the

mice.

Challenge (e.g., Day 7, 9, 11, 13): Apply a lower concentration of the same agent to a

shaved area on the nape of the neck to elicit an inflammatory and pruritic response.

Grouping and Dosing (Day 15):

Randomly assign mice to experimental groups (n=8-10 per group):

Group 1: Vehicle Control

Group 2: Test Compound (Low Dose)

Group 3: Test Compound (Medium Dose)

Group 4: Test Compound (High Dose)

Administer the test compound or vehicle via oral gavage. Doses would need to be

determined through dose-range-finding studies.
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Behavioral Analysis (Day 15):

Immediately after dosing, place mice individually in observation chambers.

Record the behavior of the mice for a set period (e.g., 60 minutes). The press release for

CBP-174 mentions effects within 30 minutes, so this early time frame is critical.

An observer, blinded to the treatment groups, will quantify the number of scratching bouts

directed at the application site. Alternatively, use automated behavioral analysis software.

Data Analysis:

Calculate the mean number of scratches for each group.

Perform statistical analysis (e.g., one-way ANOVA followed by Dunnett's post-hoc test) to

compare the treatment groups to the vehicle control. A p-value < 0.05 is typically

considered statistically significant.

Generalized Experimental Workflow
The following diagram outlines a typical workflow for the preclinical evaluation of an anti-pruritic

compound.
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Caption: Generalized workflow for preclinical anti-pruritic studies.

Summary of Quantitative Data
No quantitative data from preclinical animal models for CBP-174 is publicly available. The only

available dosage information comes from the Phase 1 human trial.

CBP-174 Phase 1 Single Ascending Dose (SAD) Trial
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Parameter Details

Study Population Healthy Adult Volunteers

Design Randomized, double-blind, placebo-controlled

Maximum Dose Tested 16 mg (single oral dose)

Key Finding
The drug was observed to be safe and well-

tolerated across all dose cohorts.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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